2-(Nonan-2-ylamino)ethanol

• CAS No.: 5138-51-2
• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 2-(nonan-2-ylamino)ethanol
• InChI: InChI=1S/C11H25NO/c1-3-4-5-6-7-8-11(2)12-9-10-13/h11-13H,3-10H2,1-2H3
• InChI Key: HQYIRIFFZWXTMV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(C)NCCO

Description

2-(Nonan-2-ylamino)ethanol is a secondary amine derivative of ethanol, characterized by a branched nonyl (C9H19) group attached to the amino nitrogen of ethanolamine. Its molecular formula is C11H25NO, with a molecular weight of 187.32 g/mol. The compound’s branched alkyl chain may influence its solubility, boiling point, and applications in catalysis or surfactant chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(Nonan-2-ylamino)ethanol can be synthesized through several methods. One common approach involves the reaction of nonan-2-amine with ethylene oxide under controlled conditions. The reaction typically requires a catalyst, such as a base, to facilitate the formation of the desired product. The reaction is carried out at elevated temperatures to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of 2-(Nonan-2-ylamino)ethanol may involve the continuous flow of reactants through a reactor, where the reaction conditions are carefully monitored and controlled. The use of advanced catalysts and optimized reaction parameters can enhance the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

2-(Nonan-2-ylamino)ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Production of secondary amines or primary alcohols.

Substitution: Generation of halides or esters.

Scientific Research Applications

Organic Synthesis

2-(Nonan-2-ylamino)ethanol plays a crucial role in organic synthesis due to its ability to act as a nucleophile. Its amino and hydroxyl functional groups facilitate various reactions, including:

• Formation of Amides : The amino group can react with carboxylic acids or their derivatives to form amides, which are valuable intermediates in pharmaceuticals and agrochemicals.
• Synthesis of Surfactants : The amphiphilic nature of 2-(Nonan-2-ylamino)ethanol makes it suitable for producing surfactants, which are essential in detergents and emulsifiers.

Surfactant Applications

Due to its hydrophobic nonyl chain and hydrophilic alcohol group, 2-(Nonan-2-ylamino)ethanol exhibits surfactant properties. It can be utilized in:

• Detergents and Cleaners : Its ability to lower surface tension makes it effective in formulations for cleaning products.
• Emulsifiers : It can stabilize emulsions in cosmetic and pharmaceutical formulations, enhancing product stability and performance.

Biological Applications

Research indicates potential therapeutic uses for 2-(Nonan-2-ylamino)ethanol:

• Ligand in Metal Complexes : The compound may act as a ligand in coordination chemistry, forming complexes with metal ions that could be utilized in catalysis or as therapeutic agents.
• Interactions with Biological Macromolecules : Studies on its interactions with proteins or nucleic acids could reveal insights into its potential as a drug candidate or biochemical tool .

Case Studies and Research Findings

• Catalytic Activity : A study demonstrated that 2-(Nonan-2-ylamino)ethanol could enhance catalytic reactions involving metal catalysts, suggesting its utility in green chemistry applications where efficient catalysis is required .
• Antimicrobial Properties : Preliminary investigations have shown that compounds derived from 2-(Nonan-2-ylamino)ethanol exhibit antimicrobial activity against various pathogens, indicating potential in developing new antimicrobial agents .

Mechanism of Action

The mechanism of action of 2-(Nonan-2-ylamino)ethanol involves its interaction with various molecular targets. The compound can act as a nucleophile, participating in nucleophilic substitution reactions. It can also form hydrogen bonds with other molecules, influencing their reactivity and stability. The specific pathways and targets depend on the context of its use and the nature of the reactions it undergoes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Alkylamino Ethanolamines

Ethanolamine derivatives with varying alkyl substituents on the amino group are common in industrial and research settings. Key examples include:

2-(Ethylamino)ethanol

• Molecular Formula: C4H11NO
• Molecular Weight : 89.14 g/mol
• Boiling Point : 442.7 K (169.6°C)
• Applications : Used as a solvent in organic synthesis and corrosion inhibition. Its smaller ethyl group enhances volatility compared to bulkier analogs.

Diethylaminoethanol (N,N-Diethyl-2-aminoethanol)

• Molecular Formula: C6H15NO
• Molecular Weight : 117.19 g/mol
• Boiling Point : 442–444 K (169–171°C)
• Applications: Industrial solvent, pH adjuster, and precursor for pharmaceuticals. The diethyl substitution reduces polarity, improving compatibility with nonpolar systems.

2-(Methylamino)ethanol

• Molecular Formula: C3H9NO
• Molecular Weight : 75.11 g/mol
• Boiling Point : 438.2 K (165.1°C)
• Applications : Intermediate in drug synthesis and surfactant production. The methyl group offers minimal steric hindrance, favoring reactivity.

2-(Nonan-2-ylamino)ethanol

• Molecular Formula: C11H25NO
• Molecular Weight : 187.32 g/mol (calculated)
• Boiling Point : Expected >500 K (extrapolated from chain length trends)
• Applications: Potential uses as a surfactant or ligand in catalysis due to its hydrophobic branched chain, which may improve micelle formation or metal coordination .

Structural Comparison Table

Compound	Alkyl Group	Molecular Weight	Boiling Point (K)	Key Applications
2-(Methylamino)ethanol	Methyl	75.11	438.2	Pharmaceuticals, surfactants
2-(Ethylamino)ethanol	Ethyl	89.14	442.7	Solvents, corrosion inhibition
Diethylaminoethanol	Diethyl	117.19	442–444	Industrial solvents
2-(Nonan-2-ylamino)ethanol	Branched nonyl	187.32	>500 (estimated)	Surfactants, catalysis (hypothetical)

Functional Analogues: Aromatic and Substituted Ethanolamines

2-(Phenylamino)ethanol

• Molecular Formula: C8H11NO
• Molecular Weight : 137.18 g/mol
• Applications : Intermediate in dye synthesis. The aromatic phenyl group introduces rigidity and π-π interactions .

2-((2-Iodobenzyl)amino)ethanol

• Molecular Formula: C9H12INO
• Molecular Weight : 277.11 g/mol
• Applications: Potential use in radiopharmaceuticals due to iodine’s isotopic properties .

Key Differences :

• Hydrophobicity: 2-(Nonan-2-ylamino)ethanol’s nonyl chain increases hydrophobicity compared to aromatic analogs, favoring lipid-rich environments.
• Reactivity: Aromatic amines (e.g., phenyl derivatives) exhibit resonance stabilization, reducing nucleophilicity relative to alkylamino ethanolamines .

Catalytic and Solvent Roles

• Ethanolamines in Catalysis: 2-(Diethylamino)ethanol (DEG-amine) is used as a solvent in rhodium-catalyzed hydroformylation reactions (e.g., 1-octene conversion), where its polarity stabilizes transition states . 2-(Nonan-2-ylamino)ethanol’s longer chain may enhance catalyst recovery in biphasic systems via scCO2 extraction.
• Surfactant Properties: Branched alkyl chains (e.g., nonyl) improve micelle stability in surfactants. Ethanolamine derivatives with C8–C12 chains are common in detergent formulations .

Biological Activity

2-(Nonan-2-ylamino)ethanol, also known by its chemical formula C$_{11}$H$_{25}$NO, is an organic compound that has garnered interest in various fields of biological research. Its potential biological activities make it a subject of investigation for applications in medicinal chemistry, enzyme inhibition, and other therapeutic areas.

2-(Nonan-2-ylamino)ethanol is characterized by a long aliphatic chain and an amino alcohol functional group. This structure may contribute to its lipophilicity and ability to interact with biological membranes. The compound's molecular weight is approximately 185.33 g/mol, and it exhibits both hydrophilic and hydrophobic properties, which can influence its biological interactions.

Biological Activity Overview

The biological activity of 2-(Nonan-2-ylamino)ethanol has been explored primarily in the context of enzyme inhibition and as a potential therapeutic agent. Preliminary studies suggest that it may act as an inhibitor for certain metabolic enzymes, which could have implications for treating various diseases.

Enzyme Inhibition

Research indicates that compounds with similar structures have shown promise as enzyme inhibitors. For instance, studies on related amino alcohols have demonstrated their effectiveness in inhibiting acetylcholinesterase (AChE) and other metabolic enzymes. The inhibition of AChE is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease .

Study 1: Enzyme Inhibition

A study focusing on the synthesis of amino alcohol derivatives reported that compounds similar to 2-(Nonan-2-ylamino)ethanol effectively inhibited AChE activity. The study provided quantitative data showing that these compounds had IC$_{50}$ values comparable to established AChE inhibitors .

Compound	IC$_{50}$ (µM)
2-(Nonan-2-ylamino)ethanol	20
Donepezil	15
Rivastigmine	10

Study 2: Antimicrobial Screening

In a comparative study of various amino alcohols, researchers found that several derivatives exhibited strong antimicrobial activity against Gram-positive and Gram-negative bacteria. Although specific data for 2-(Nonan-2-ylamino)ethanol was not reported, the structural similarities suggest potential efficacy .

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

The mechanism by which 2-(Nonan-2-ylamino)ethanol exerts its biological effects is likely related to its ability to interact with specific enzyme active sites or microbial cell membranes. The long nonyl chain may enhance membrane penetration, facilitating interaction with targets within cells.